Cas no 78151-58-3 (N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide)

• Product Name: N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide
• CAS No: 78151-58-3
• MF: C₄₀H₄₂N₂O₄
• MW: 614.772490978241
• MDL: MFCD08276854
• CID: 1790897
• PubChem ID: 160871244
• Update Time: 2025-05-24

N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide Chemical and Physical Properties

Names and Identifiers

• N,N'-dioctyl-3,4,9,10-perylenedicarboximide
• PTCDI-C8
• Perylene-3,4,9,10-tetracarboxylic acid N,N'-dioctylimide
• N,N'-dioctyl-perylene-3,4,9,10-tetracarboxylic acid diimide
• N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide
• D4175
• N,N inverted exclamation marka-Dioctyl-3,4,9,10-perylenedicarboximide
• N,N'-dioctyl-3,4,9,10-perylenetetracarboxylic diimide
• C40H42N2O4
• N,N inverted exclamation marka-Dioctyl-3,4

• MDL： MFCD08276854
• Inchi： 1S/C40H42N2O4/c1-3-5-7-9-11-13-23-41-37(43)29-19-15-25-27-17-21-31-36-32(40(46)42(39(31)45)24-14-12-10-8-6-4-2)22-18-28(34(27)36)26-16-20-30(38(41)44)35(29)33(25)26/h15-22H,3-14,23-24H2,1-2H3
• InChI Key： YFGMQDNQVFJKTR-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C3C4C=CC5C(N(CCCCCCCC)C(C6=CC=C(C7C=CC(C(N1CCCCCCCC)=O)=C2C3=7)C=4C=56)=O)=O

Computed Properties

• Exact Mass: 614.31400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 14
• Complexity: 996
• Topological Polar Surface Area: 74.8

Experimental Properties

• Melting Point: >300 °C
• PSA: 78.14000
• LogP: 8.68400

N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Material Chemicals Electrical Materials Biosensor Materials
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals Electrical Materials

Additional information on N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide

N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide: A Comprehensive Overview

The compound with CAS No. 78151-58-3, commonly referred to as N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide, is a highly specialized organic material that has garnered significant attention in the fields of materials science and organic electronics. This compound is a derivative of perylene tetracarboxylic diimide (PTCDI), which is known for its unique electronic properties and structural stability. The N,N'-Di-n-octyl substituents attached to the perylene core further enhance its solubility and processability, making it a versatile material for various applications.

Recent studies have highlighted the potential of N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide in organic photovoltaic (OPV) devices. Researchers have demonstrated that the compound's ability to form ordered molecular packing in thin films significantly improves charge transport properties. This has led to enhanced power conversion efficiencies (PCE) in OPV devices incorporating this material. The perylene core structure plays a crucial role in these advancements by providing strong absorption in the visible spectrum and facilitating efficient charge separation.

In addition to its role in OPV applications, N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide has shown promise in field-effect transistor (FET) devices. The compound's high electron mobility and excellent thermal stability make it an ideal candidate for use in flexible electronics. Recent experiments have revealed that the side chains on the molecule can be tailored to optimize device performance further. For instance, longer alkyl chains have been shown to improve solubility without compromising electronic properties.

The synthesis of N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide typically involves a two-step process: the preparation of perylene tetracarboxylic acid followed by imidization with diethylamine or other appropriate diamines. The introduction of n-octyl groups is achieved through nucleophilic substitution reactions or other coupling methods. These synthetic routes have been optimized in recent years to improve yield and purity, ensuring that the compound is suitable for high-performance applications.

From a structural perspective, the molecule consists of a rigid perylene core with four carboxylic acid groups at positions 3, 4, 9, and 10. These groups are converted into imides by reacting with diamines like diethylamine or n-octylamine. The resulting structure exhibits a high degree of planarity due to the aromatic nature of the perylene ring system. This planarity is essential for maintaining strong π-conjugation and enabling efficient charge transport.

One of the most notable features of N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide is its exceptional thermal stability. Studies have shown that the compound can withstand temperatures up to 350°C without significant degradation. This property makes it suitable for use in high-temperature environments or applications requiring prolonged thermal exposure.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the perylene core contributes significantly to the molecule's HOMO-LUMO gap and electron affinity. These insights have guided researchers in designing new derivatives with tailored electronic properties for specific applications.

In terms of optical properties, N,N'-Di-n-octyl-3,4,9,10-perylenetetracarboxylic Diimide exhibits strong absorption bands in the UV-vis spectrum due to its extended conjugation system. The absorption maximum is typically observed around 650 nm, which corresponds to its deep red coloration. This absorption property makes it an attractive candidate for use in light-harvesting devices and sensors.

Another area where this compound has shown potential is in photocatalysis. Its ability to absorb light across a broad range of wavelengths enables it to act as an efficient photocatalyst for various organic transformations under solar irradiation. Recent studies have demonstrated its effectiveness in promoting reactions such as hydrogen evolution and CO2 reduction under mild conditions.

In summary,N,N'-Di-n-octyl-3',4',9',10' -perylenetetracarboxilic diimide stands out as a multifunctional organic material with applications spanning organic electronics,sensors,and photocatalysis.The combination of its unique electronic properties,stability,and processability makes it an invaluable tool for researchers and industry professionals alike.As ongoing research continues to uncover new possibilities,this compound is poised to play an increasingly important role in advancing modern technology.